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Compound Name:
L-Pyroglutamic Acid beta-

Naphthylamide

Cat. No.: B554696 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during Pyrrolidonyl Arylamidase (PYR) testing,

with a focus on resolving false positive results.

Frequently Asked Questions (FAQs)
Q1: What is the principle of the PYR test?

The PYR test is a rapid enzymatic assay used for the presumptive identification of certain

bacteria.[1][2][3] It detects the activity of the enzyme L-pyrrolidonyl arylamidase.[1][2][3] This

enzyme hydrolyzes the substrate L-pyrrolidonyl-β-naphthylamide (PYR) to produce β-

naphthylamine.[1][2][3] In the presence of a developing reagent, typically N,N-

dimethylaminocinnamaldehyde, the β-naphthylamine forms a red-colored Schiff base,

indicating a positive result.[4]

Q2: My PYR test is positive, but I suspect it's a false positive. What are the common causes?

A suspected false positive PYR test can arise from several factors, primarily related to

procedural errors or the presence of organisms that are expected to be PYR-positive but were

not the target of the investigation.

Common Causes of Unexpected Positive PYR Results:
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Excessive Inoculum: Using too large of a bacterial inoculum can lead to non-specific

hydrolysis of the substrate, resulting in a false positive reading.[2]

Presence of Inherently PYR-Positive Organisms: The test is not exclusively positive for

Group A Streptococci and Enterococci. A positive result may be due to the presence of other

organisms that naturally produce the L-pyrrolidonyl arylamidase enzyme. It is crucial to

perform additional biochemical tests for complete identification.[1][5]

Reading the Results After the Recommended Time: Non-specific color reactions may occur if

the results are read after the time specified in the protocol (typically 1-2 minutes).[1][6]

Q3: Which organisms other than Group A Streptococci and Enterococci can give a positive

PYR test?

Several bacterial species and groups can yield a positive PYR test. Misidentification of these

as the primary target of the assay can be a source of confusion.

Bacterial Group PYR-Positive Genera/Species

Gram-Positive Cocci

Aerococcus spp.[1][5], Gemella spp.[1],

Lactococcus spp.[1][5], Some Coagulase-

Negative Staphylococcus spp. (S. haemolyticus,

S. lugdunensis, S. schleiferi)[1][5],

Staphylococcus delphini[7]

Gram-Negative Bacilli

Citrobacter spp.[1][5], Klebsiella spp.[1][5],

Yersinia spp.[1][5], Enterobacter spp.[1][5],

Serratia spp.[1]

Gram-Positive Rods
Corynebacterium (Arcanobacterium)

haemolyticum[1][5]

Q4: The test resulted in a faint or weak pink color. Is this considered a positive result?

A pale or weak pink reaction is generally considered a negative result.[1][4][8] A positive

reaction should be a distinct, bright cherry-red color that appears within the recommended time

frame.[1][2] If a weak reaction is observed, it is advisable to repeat the test, ensuring proper

inoculum density and incubation time.[7]
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Troubleshooting Guide
This guide provides a step-by-step approach to troubleshoot unexpected positive PYR test

results.

Problem: Unexpected Positive PYR Test Result
Step 1: Verify the Inoculum

Question: Was the inoculum taken from a pure culture?

Action: The PYR test should always be performed on a well-isolated, pure culture from a

non-selective medium like blood agar.[1][5] Contamination with a PYR-positive organism can

lead to a false positive result. Re-streak the culture to ensure purity and repeat the test.

Question: Was the inoculum size appropriate?

Action: An excessive inoculum can cause non-specific hydrolysis.[2] Use a sterile loop or

stick to pick 1-2 well-isolated colonies. Avoid creating a thick, heavy paste on the disk.

Step 2: Review the Test Procedure

Question: Was the test read within the correct timeframe?

Action: Read the result within 1-2 minutes of adding the reagent.[1] Reading the test after

this window may lead to the development of non-specific, faint colors that can be

misinterpreted as positive.[1][6]

Question: Was the correct reagent used and was it stored properly?

Action: Ensure the N,N-dimethylaminocinnamaldehyde reagent is not expired and has been

stored according to the manufacturer's instructions, typically in the dark at 2-8°C.[4]

Step 3: Consider the Identity of the Isolate

Question: Could the isolate be one of the other PYR-positive organisms?
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Action: Refer to the table of PYR-positive organisms. Perform additional biochemical tests to

confirm the identity of your isolate, such as catalase, coagulase, or other species-specific

tests.

Experimental Protocols
PYR Disk Test (Rapid Method)

Using sterile forceps, place a PYR disk on a clean, dry surface, such as a petri dish.

Slightly moisten the disk with sterile or deionized water. Do not oversaturate the disk, as this

can lead to false-negative results.[4][9]

With a sterile applicator stick or loop, pick 1-2 well-isolated colonies from an 18- to 24-hour-

old pure culture grown on a non-selective medium.

Gently rub the colonies onto a small area of the PYR disk.

Incubate the disk at room temperature for 1-2 minutes.[1] For slow-growing organisms, this

time may be extended up to 10 minutes.[4]

After incubation, add one drop of the PYR developing reagent (N,N-

dimethylaminocinnamaldehyde) to the disk.[1]

Observe for a color change within 1-2 minutes.[1]

PYR Broth Test
Inoculate a tube of PYR broth with 3-5 colonies from an 18- to 24-hour-old pure culture.[9]

Incubate the broth aerobically at 35-37°C for 4 hours.[9]

After incubation, add 2-3 drops of the PYR developing reagent.

Observe for a color change within 1-2 minutes.[9]

Visual Workflow
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The following diagram illustrates a logical workflow for troubleshooting a suspected false

positive PYR test result.

Start: Suspected False
Positive PYR Result

Step 1: Verify Inoculum

Is the culture pure?

Was the inoculum size appropriate?

Yes

Re-isolate to obtain a pure culture and re-test

No

Repeat test with a smaller inoculum

No

Step 2: Review Procedure

Yes

Was the test read within the correct timeframe?

Was the correct reagent used and stored properly?

Yes

Repeat test and read within 1-2 minutes

No

Check reagent expiration and storage; replace if necessary and re-test

No

Step 3: Confirm Isolate Identity

Yes

Could the isolate be another PYR-positive organism?

Perform additional biochemical tests for definitive identification

Yes

Issue Resolved: Original result was a false positive

No

Result is a True Positive for the identified organism
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Click to download full resolution via product page

Caption: Troubleshooting workflow for false positive PYR tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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